ethyl 4-{[(5Z)-5-(3,4-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoate

• Molecular Formula: C22H21NO6S
• Molecular Weight: 427.5 g/mol
• IUPAC Name: ethyl 4-[[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoate
• InChI: InChI=1S/C22H21NO6S/c1-4-29-21(25)16-8-5-14(6-9-16)13-23-20(24)19(30-22(23)26)12-15-7-10-17(27-2)18(11-15)28-3/h5-12H,4,13H2,1-3H3/b19-12-
• InChI Key: GNGRZCKMXCPHAE-UNOMPAQXSA-N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/SC2=O
• SMILES: CCOC(=O)C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC(=C(C=C3)OC)OC)SC2=O

Description

Ethyl 4-{[(5Z)-5-(3,4-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoate, commonly known as DMBT, is a compound with potential applications in scientific research. It is a thiazolidine-based compound that has been synthesized using various methods, and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In We will also list future directions for research on this compound.

Mechanism of Action

The mechanism of action of DMBT is not fully understood, but it has been suggested that it may act as an inhibitor of tubulin polymerization, leading to cell cycle arrest and apoptosis. Additionally, DMBT has been shown to induce reactive oxygen species (ROS) production, which may contribute to its cytotoxic activity.
Biochemical and Physiological Effects:
DMBT has been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is important for preventing the growth and spread of cancer. It has also been shown to inhibit angiogenesis, which is the process of forming new blood vessels that is necessary for tumor growth and metastasis. DMBT has also been shown to reduce the levels of inflammatory cytokines, such as TNF-α and IL-6, which are involved in the development and progression of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using DMBT in lab experiments is its potential as a cytotoxic agent against cancer cells. It has also been shown to have radioprotective properties, which may be useful in studies involving ionizing radiation. However, one limitation of using DMBT is its low solubility in aqueous solutions, which may limit its bioavailability and efficacy in certain experiments.

Future Directions

There are several future directions for research on DMBT. One area of interest is the development of more efficient synthesis methods that can increase the yield of DMBT. Additionally, further studies are needed to fully understand the mechanism of action of DMBT and its potential as a therapeutic agent for cancer and other diseases. Future research could also focus on improving the solubility and bioavailability of DMBT, as well as exploring its potential as a radioprotective agent in clinical settings.

Synthesis Methods

There are various methods for synthesizing DMBT, including the reaction of 3,4-dimethoxybenzaldehyde with 2-aminothiophenol in the presence of ethyl acetoacetate and acetic anhydride, as well as the reaction of 3,4-dimethoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid and acetic anhydride. The yield of DMBT obtained from these methods ranges from 40-60%.

Scientific Research Applications

DMBT has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. DMBT has also been studied for its potential as a radioprotective agent, as it has been shown to reduce the damage caused by ionizing radiation in vitro and in vivo.